Cas no 1172340-68-9 (4-(benzyloxy)-1-(4-fluorophenyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide)

• Product Name: 4-(benzyloxy)-1-(4-fluorophenyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide
• CAS No: 1172340-68-9
• MF: C₂₀H₂₀FN₃O₃
• MW: 369.389508247375
• CID: 6090101
• PubChem ID: 42109796
• Update Time: 2025-10-31

4-(benzyloxy)-1-(4-fluorophenyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-1-(4-fluorophenyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide
• VU0633183-1
• F5069-0447
• 1-(4-fluorophenyl)-N-(2-methoxyethyl)-4-phenylmethoxypyrazole-3-carboxamide
• AKOS024494716
• 1172340-68-9

• Inchi： 1S/C20H20FN3O3/c1-26-12-11-22-20(25)19-18(27-14-15-5-3-2-4-6-15)13-24(23-19)17-9-7-16(21)8-10-17/h2-10,13H,11-12,14H2,1H3,(H,22,25)
• InChI Key： KMJUOGFLPWOFAP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(C(NCCOC)=O)=N1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 369.14886967g/mol
• Monoisotopic Mass: 369.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.4Ų

Additional information on 4-(benzyloxy)-1-(4-fluorophenyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide

Introduction to 4-(benzyloxy)-1-(4-fluorophenyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide (CAS No. 1172340-68-9)

4-(benzyloxy)-1-(4-fluorophenyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1172340-68-9, represents a promising candidate for further exploration due to its structural complexity and potential biological activity. The molecular framework of this pyrazole derivative incorporates several key functional groups, including a benzyloxy moiety, a 4-fluorophenyl ring, and an N-(2-methoxyethyl) side chain, which collectively contribute to its unique chemical properties and reactivity.

The pyrazole core is a heterocyclic aromatic compound known for its versatility in medicinal chemistry. Pyrazole derivatives have been extensively studied for their diverse pharmacological effects, ranging from anti-inflammatory and antimicrobial properties to more specialized applications in oncology and central nervous system disorders. The presence of a fluorine atom at the 4-position of the phenyl ring is particularly noteworthy, as fluorine substitution can significantly modulate the metabolic stability, binding affinity, and overall pharmacokinetic profile of a molecule. This feature has made fluorinated pyrazole derivatives attractive targets for drug development.

The benzyloxy group at the 4-position of the pyrazole ring introduces additional hydrophobicity and stability to the molecule. This substituent can also serve as a point of attachment for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. The N-(2-methoxyethyl) side chain adds another layer of complexity, influencing both the solubility and bioavailability of the compound. These structural elements together make 4-(benzyloxy)-1-(4-fluorophenyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide a versatile scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising drug candidates like this one. The integration of machine learning algorithms with traditional pharmacophore modeling has allowed researchers to predict the biological activity of compounds with greater accuracy. In particular, virtual screening techniques have been employed to assess the potential binding affinity of 4-(benzyloxy)-1-(4-fluorophenyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide to various biological targets, including enzymes and receptors implicated in human diseases.

One area where this compound shows particular promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by a complex interplay of signaling pathways and molecular targets, making them challenging to modulate effectively. However, pyrazole derivatives have demonstrated efficacy in inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammation. The structural features of 4-(benzyloxy)-1-(4-fluorophenyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide, particularly its ability to interact with these enzymes, suggests that it may serve as a lead compound for developing novel anti-inflammatory agents.

Additionally, the compound has shown potential in preclinical studies related to neurodegenerative disorders. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the aggregation of misfolded proteins and oxidative stress. Pyrazole derivatives have been explored for their ability to disrupt protein misfolding and scavenge reactive oxygen species. The unique combination of functional groups in 4-(benzyloxy)-1-(4-fluorophenyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide may enable it to interact with pathological proteins and mitigate oxidative damage, offering a new therapeutic approach for these devastating conditions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The use of fluorinated intermediates has been particularly advantageous in introducing the necessary fluorine atoms into the final product while maintaining synthetic feasibility.

In conclusion,4-(benzyloxy)-1-(4-fluorophenyl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide (CAS No. 1172340-68-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues in this area,this compound will likely play an important role in advancing our understanding of drug design and development.